Cas no 75007-92-0 (2-phenyl-5H-imidazo4,5-cpyridine)

2-Phenyl-5H-imidazo[4,5-c]pyridine is a heterocyclic compound featuring a fused imidazole and pyridine core with a phenyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its rigid aromatic framework enhances binding affinity in medicinal applications, particularly in kinase inhibitors and receptor modulators. The compound's stability and synthetic versatility allow for further functionalization, enabling tailored modifications for specific research or industrial needs. High purity grades are available to ensure reproducibility in advanced applications. Its well-defined molecular architecture supports studies in drug discovery, optoelectronics, and catalysis.

2-phenyl-5H-imidazo4,5-cpyridine structure

75007-92-0 structure

Product Name:2-phenyl-5H-imidazo4,5-cpyridine

CAS No:75007-92-0

MF:C₁₂H₉N₃

MW:195.219961881638

CID:840916

PubChem ID:153615

Update Time:2025-06-07

2-phenyl-5H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Phenyl-3H-imidazo[4,5-c]pyridine
- 3H-Imidazo[4,5-c]pyridine, 2-phenyl-
- 2-Phenylimidazo[4,5-c]pyridine
- Oprea1_304345
- Z2063791519
- Oprea1_345960
- SCHEMBL1411850
- 2-phenyl-5H-imidazo[4,5-c]pyridine
- FT-0711826
- NCGC00375711-02
- DTXSID30225981
- 1H-Imidazo(4,5-c)pyridine, 2-phenyl-
- NCGC00375711-01
- CHEMBL348812
- SR-01000493936
- 75007-92-0
- 2-Phenyl-1H-imidazo(4,5-c)pyridine
- SR-01000493936-1
- 914296-27-8
- AKOS008968281
- AMY10496
- L10090
- starbld0044560
- EN300-156027
- SCHEMBL3331253
- 2-phenyl-5H-imidazo4,5-cpyridine
- Inchi： 1S/C12H9N3/c1-2-4-9(5-3-1)12-14-10-6-7-13-8-11(10)15-12/h1-8H,(H,14,15)
- InChI Key： HXHORNUQSDXBNW-UHFFFAOYSA-N
- SMILES： N1C2C=NC=CC=2N=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 195.07977
Monoisotopic Mass: 195.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.270
Melting Point: 229-230 ºC
Boiling Point: 428.5ºC at 760 mmHg
Flash Point: 206.8ºC
Refractive Index: 1.699
PSA: 41.57
LogP: 2.62490

2-phenyl-5H-imidazo4,5-cpyridine Pricemore >>

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